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Compound of Interest

Compound Name: 2,3,4-Trichlorobenzenethiol

Cat. No.: B15362688

Environmental Fate and Persistence of
Trichlorobenzenes (TCBSs)

Trichlorobenzenes are synthetic chemical compounds that have been used as solvents, dye
carriers, and chemical intermediates.[1][2][3] Their release into the environment can occur
during production, use, and disposal, as well as through the degradation of more highly
chlorinated benzenes.[2][3] Due to their chemical stability, they are relatively persistent in the
environment.[2]

Physicochemical Properties

The environmental behavior of TCBs is governed by their physicochemical properties. They are
characterized by low to moderate volatility, low water solubility, and a tendency to adsorb to
organic matter in soil and sediment.[4][5]

Table 1: Physicochemical Properties of Trichlorobenzene Isomers
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1,2,3- 1,2,4- 1,3,5-
Property Trichlorobenze Trichlorobenze Trichlorobenze Reference
he ne he
CAS Number 87-61-6 120-82-1 108-70-3 [4]
Molecular
CeHsClIs CeHsClIs CeHsCls [6]
Formula
Molecular Weight
181.45 181.45 181.45 [6]
(g/mol)
Melting Point
) 53 17 64 [4]
4
Boiling Point (°C)  218-219 213 208 [4]
Water Solubility
21 40 5.3 [4]
(mg/L at 25°C)
Vapor Pressure
28 61 32 [4]
(Pa at 25°C)
Log Octanol-
Water Partition
o 4.04 4.02 3.85-4.30 [4][6]
Coefficient (log
KoW)
Henry's Law
Constant
1.8x10°3 2x10°3 2.1x1073 [5]
(atm-m3/mol at
25°C)
Organic Carbon-
Water Partition
2.8-3.9 2.8-3.9 2.8-39 [5]

Coefficient (log
KoC)

Environmental Fate Processes
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The primary fate processes for TCBs in the environment are volatilization, sorption,
biodegradation, and photolysis.

1. Volatilization: TCBs are moderately volatile and can partition from water and soil surfaces
into the atmosphere.[1][2] The volatilization half-lives for 1,2,4-trichlorobenzene from surface
water have been estimated to range from 11 to 22 days.[1]

2. Sorption: With high log Kow and log Koc values, TCBs have a strong tendency to adsorb to
soil organic matter and sediment.[1][5] This sorption reduces their mobility in soil and their
bioavailability for degradation.[5]

3. Biodegradation: The biodegradation of TCBs is generally a slow process. Under aerobic
conditions, mineralization rates are low.[3][7] Anaerobic conditions, however, can facilitate
reductive dechlorination, where chlorine atoms are sequentially removed from the benzene
ring, leading to the formation of less chlorinated benzenes.[2][3]

Table 2: Biodegradation Half-Lives of Trichlorobenzenes

Isomer Environment Half-Life Reference
1,2,3- Anaerobic sediment

] ~23 days [3]
Trichlorobenzene slurry
1,2,4- Anaerobic sediment

) ~41 days [3]
Trichlorobenzene slurry
1,3,5- Anaerobic sediment

] ~35 days [3]
Trichlorobenzene slurry

4. Photolysis: In the atmosphere, TCBs are degraded by reaction with photochemically
produced hydroxyl radicals, with estimated half-lives ranging from 16 to 38 days.[2] In water,
direct photolysis is slow, but the presence of photosensitizing agents can enhance
photodegradation.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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